Cas no 2287333-07-5 ({3-methylbicyclo1.1.1pentan-1-yl}methanamine)

{3-methylbicyclo1.1.1pentan-1-yl}methanamine structure
2287333-07-5 structure
Product Name:{3-methylbicyclo1.1.1pentan-1-yl}methanamine
CAS No:2287333-07-5
MF:C7H13N
MW:111.184821844101
MDL:MFCD32068564
CID:5655949
PubChem ID:118941202
Update Time:2023-11-27

{3-methylbicyclo1.1.1pentan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-27713426
    • EN300-6760414
    • {3-methylbicyclo[1.1.1]pentan-1-yl}methanamine
    • 2287333-07-5
    • 1-{3-methylbicyclo[1.1.1]pentan-1-yl}methanamine
    • SCHEMBL17586275
    • Bicyclo[1.1.1]pentane-1-methanamine, 3-methyl-
    • (3-Methylbicyclo[1.1.1]pentan-1-yl)methanamine
    • {3-methylbicyclo1.1.1pentan-1-yl}methanamine
    • MDL: MFCD32068564
    • Inchi: 1S/C7H13N/c1-6-2-7(3-6,4-6)5-8/h2-5,8H2,1H3
    • InChI Key: YAVCPXDRMKSCTP-UHFFFAOYSA-N
    • SMILES: NCC12CC(C)(C1)C2

Computed Properties

  • Exact Mass: 111.104799419g/mol
  • Monoisotopic Mass: 111.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 125.6±8.0 °C(Predicted)
  • pka: 10.44±0.29(Predicted)

{3-methylbicyclo1.1.1pentan-1-yl}methanamine Pricemore >>

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